Some alkoxy- and alkylthio-derivatives of methylcadmium

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000264

Abstract

The products of reaction between dimethylcadmium and several alcohols, giving (MeCdOR)n, are similar to those derived from dimethylzinc in being tetrameric in benzene solution. The dimeric t-butoxide (MeCdOBut)2 is exceptional. The sparingly soluble methoxide is isomorphous with crystalline (MeZnOMe)4 and is therefore also a tetramer in the solid state. Unlike the alkoxides, the phenoxide yields a pyridine adduct. Some thiols give insoluble methylcadmium derivatives, but 2-methylpropane-2-thiol gives (MeCdSBut)4, and propane-2-thiol gives (MeCdSPri)6. Infrared absorptions due to the methylcadmium group in ten compounds are reported.

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